Cas no 31542-51-5 (1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-7-(2-hydroxyethyl)-)

• Product Name: 1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-7-(2-hydroxyethyl)-
• CAS No: 31542-51-5
• MF: C₁₁H₁₆N₄O₃
• MW: 252.269742012024
• CID: 312577
• PubChem ID: 350729
• Update Time: 2025-04-19

1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-7-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-7-(2-hydroxyethyl)-
• 1,3-diethyl-7-(2-hydroxyethyl)purine-2,6-dione
• DTXSID20325666
• NSC515489
• SCHEMBL5235343
• 31542-51-5
• NSC-515489

• Inchi： 1S/C11H16N4O3/c1-3-14-9-8(13(5-6-16)7-12-9)10(17)15(4-2)11(14)18/h7,16H,3-6H2,1-2H3
• InChI Key： JPYSHZFIUJEBKW-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2CCO)N(CC)C(N1CC)=O

Computed Properties

• Exact Mass: 252.12238
• Monoisotopic Mass: 252.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.5
• Topological Polar Surface Area: 78.7Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 499.7°Cat760mmHg
• Flash Point: 256°C
• Refractive Index: 1.645
• PSA: 78.67
• LogP: -0.60820